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Compound of Interest

Compound Name: sec-Butyl formate

Cat. No.: B3054206

This technical guide provides an in-depth overview of the boiling and melting points of sec-
butyl formate, targeted at researchers, scientists, and professionals in drug development. This
document outlines the available data, details the experimental protocols for determining these
physical properties, and presents a logical workflow for their characterization.

Physical Properties of sec-Butyl Formate

sec-Butyl formate, also known as formic acid sec-butyl ester, is a colorless liquid.[1] Its
physical properties are crucial for its handling, application, and in silico modeling in various
scientific and industrial contexts.

Data Summary

The following table summarizes the available quantitative data for the boiling and melting
points of sec-butyl formate.

Physical Property Value Conditions
Boiling Point 94.0 °C @ 760.00 mm Hg
97 °C Not specified

Melting Point Data not available
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Note: An experimental value for the melting point of sec-butyl formate is not readily available
in the cited literature.

Experimental Protocols

The determination of boiling and melting points is a fundamental procedure in the
characterization of chemical substances. The following are detailed methodologies for these
experiments, based on established techniques.

Boiling Point Determination (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample.
Apparatus:

e Thiele tube or similar heating bath (e.g., oil bath)

e Thermometer

e Capillary tubes (sealed at one end)

o Small test tube

e Heat source (e.g., Bunsen burner or heating mantle)

e Stand and clamps

Procedure:

A small amount of the liquid sample (sec-butyl formate) is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or oil bath.
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e The heating bath is gently heated. As the temperature rises, air trapped in the capillary tube
will slowly bubble out.

» When the boiling point is approached, a continuous stream of bubbles will be observed
emerging from the capillary tube.

e The heat source is removed, and the bath is allowed to cool slowly.

» The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube. This is the point where the vapor pressure of the liquid equals the external
atmospheric pressure.

Melting Point Determination (Capillary Method)

While sec-butyl formate is a liquid at room temperature, this protocol outlines the standard
procedure for determining the melting point of a solid substance, which would be applicable if
the substance were to be solidified at low temperatures.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar) or Thiele tube
e Thermometer

o Capillary tubes (sealed at one end)

Procedure:

o A small amount of the finely powdered solid sample is packed into the open end of a
capillary tube to a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus or attached to
a thermometer and placed in a Thiele tube.

o The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.
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e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire sample has turned into a clear liquid is recorded as the
end of the melting range.

» For a pure substance, the melting range is typically narrow (0.5-1 °C).

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination and
reporting of the physical properties of a chemical substance like sec-butyl formate.
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Phase 1: Preparation

Sample Acquisition & Purity Verification

Selection of Appropriate Experimental Method

Phase 2: Execution

Boiling Point Determination Melting Point Determination
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Caption: Workflow for Physical Property Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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